Cas no 100310-87-0 (2-(2-(2-(Diethylamino)ethoxy)ethyl)-2,5-dimethyl-1,3-benzodioxole citrate)

• Product Name: 2-(2-(2-(Diethylamino)ethoxy)ethyl)-2,5-dimethyl-1,3-benzodioxole citrate
• CAS No: 100310-87-0
• MF: C₂₃H₃₅NO₁₀
• MW: 485.524708032608
• CID: 222153
• Update Time: 2024-01-27

2-(2-(2-(Diethylamino)ethoxy)ethyl)-2,5-dimethyl-1,3-benzodioxole citrate Chemical and Physical Properties

Names and Identifiers

• 2-(2-(2-(Diethylamino)ethoxy)ethyl)-2,5-dimethyl-1,3-benzodioxole citrate
• 1,3-BENZODIOXOLE, 2-(2-(2-(DIETHYLAMINO)ETHOXY)ETHYL)-2,5-DIMETHYL-, C ITRATE
• 2-[2-(2,5-Dimethyl-1,3-benzodioxol-2-yl)ethoxy]-N,N-diethylethana minium 2,3-dicarboxy-2-(hydroxymethyl)propanoate

• Inchi： 1S/C17H27NO3.C6H8O7/c1-5-18(6-2)10-12-19-11-9-17(4)20-15-8-7-14(3)13-16(15)21-17;7-3(8)1-6(13,5(11)12)2-4(9)10/h7-8,13H,5-6,9-12H2,1-4H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： GBNFGVVOZAZQAJ-UHFFFAOYSA-N
• SMILES： C12C=C(C)C=CC=1OC(C)(CCOCCN(CC)CC)O2.C(O)(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 485.22615
• Monoisotopic Mass: 485.226096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 548
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167

Experimental Properties

• Boiling Point: 372°Cat760mmHg
• Flash Point: 102.6°C
• PSA: 167.09
• LogP: 1.83990